Cas no 941906-65-6 (2,3,5,6-tetramethyl-N-1-(2-methylpropyl)-2-oxo-1,2,3,4-tetrahydroquinolin-6-ylbenzene-1-sulfonamide)

• Product Name: 2,3,5,6-tetramethyl-N-1-(2-methylpropyl)-2-oxo-1,2,3,4-tetrahydroquinolin-6-ylbenzene-1-sulfonamide
• CAS No: 941906-65-6
• MF: C₂₃H₃₀N₂O₃S
• MW: 414.560904979706
• CID: 6494803
• Update Time: 2025-05-20

2,3,5,6-tetramethyl-N-1-(2-methylpropyl)-2-oxo-1,2,3,4-tetrahydroquinolin-6-ylbenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 2,3,5,6-tetramethyl-N-1-(2-methylpropyl)-2-oxo-1,2,3,4-tetrahydroquinolin-6-ylbenzene-1-sulfonamide
• Benzenesulfonamide, 2,3,5,6-tetramethyl-N-[1,2,3,4-tetrahydro-1-(2-methylpropyl)-2-oxo-6-quinolinyl]-

• Inchi： 1S/C23H30N2O3S/c1-14(2)13-25-21-9-8-20(12-19(21)7-10-22(25)26)24-29(27,28)23-17(5)15(3)11-16(4)18(23)6/h8-9,11-12,14,24H,7,10,13H2,1-6H3
• InChI Key： UGDAVSGNPCXHNO-UHFFFAOYSA-N
• SMILES： C1(S(NC2C=CC3=C(C=2)CCC(=O)N3CC(C)C)(=O)=O)=C(C)C(C)=CC(C)=C1C

Experimental Properties

• Density: 1.187±0.06 g/cm3(Predicted)
• Boiling Point: 644.9±65.0 °C(Predicted)
• pka: 9.66±0.20(Predicted)

Additional information on 2,3,5,6-tetramethyl-N-1-(2-methylpropyl)-2-oxo-1,2,3,4-tetrahydroquinolin-6-ylbenzene-1-sulfonamide

Research Brief on 2,3,5,6-Tetramethyl-N-1-(2-methylpropyl)-2-oxo-1,2,3,4-tetrahydroquinolin-6-ylbenzene-1-sulfonamide (CAS: 941906-65-6)

The compound 2,3,5,6-tetramethyl-N-1-(2-methylpropyl)-2-oxo-1,2,3,4-tetrahydroquinolin-6-ylbenzene-1-sulfonamide (CAS: 941906-65-6) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This sulfonamide derivative, characterized by its complex tetrahydroquinoline core, has shown promising potential in various therapeutic applications, particularly in the modulation of specific enzymatic pathways and receptor interactions. Recent studies have focused on elucidating its mechanism of action, pharmacokinetic properties, and potential clinical applications.

One of the key areas of investigation has been the compound's interaction with sulfonamide-sensitive enzymes, such as carbonic anhydrases (CAs) and other metalloenzymes. Preliminary in vitro studies indicate that 941906-65-6 exhibits selective inhibition of certain CA isoforms, which could be leveraged for the development of novel therapeutics targeting conditions like glaucoma, epilepsy, and certain cancers. The tetrahydroquinoline moiety appears to enhance binding affinity and selectivity, while the sulfonamide group facilitates interactions with the zinc ion in the enzyme's active site.

In addition to its enzymatic modulation, recent research has explored the compound's potential as a scaffold for drug discovery. Structural-activity relationship (SAR) studies have identified key modifications that can enhance its bioavailability and reduce off-target effects. For instance, the 2-methylpropyl group at the N-1 position has been shown to improve metabolic stability, while the tetramethylbenzene ring contributes to hydrophobic interactions with target proteins. These findings have spurred the synthesis of analogs with optimized properties for further preclinical evaluation.

Pharmacokinetic studies of 941906-65-6 have also been a focal point of recent research. Data from animal models suggest that the compound exhibits favorable absorption and distribution profiles, with moderate plasma protein binding and a half-life conducive to once-daily dosing. However, challenges remain in optimizing its metabolic clearance, as cytochrome P450-mediated oxidation of the tetrahydroquinoline ring has been observed. Researchers are currently investigating prodrug strategies and formulation approaches to address these limitations.

Looking ahead, the compound's potential applications extend beyond its current scope. Early-stage studies have hinted at its utility in neurodegenerative diseases, where its ability to cross the blood-brain barrier and modulate neuroinflammatory pathways could be advantageous. Furthermore, its structural features make it a candidate for combination therapies, particularly in oncology, where sulfonamide-based agents are increasingly being explored for their synergistic effects with existing treatments.

In conclusion, 2,3,5,6-tetramethyl-N-1-(2-methylpropyl)-2-oxo-1,2,3,4-tetrahydroquinolin-6-ylbenzene-1-sulfonamide (941906-65-6) represents a versatile and promising compound in the chemical biology and pharmaceutical landscape. Ongoing research aims to fully elucidate its therapeutic potential, optimize its pharmacokinetic properties, and translate these findings into clinical applications. As the field advances, this compound is poised to play a pivotal role in the development of next-generation therapeutics.